Cas no 525537-99-9 (Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci))

• Product Name: Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci)
• CAS No: 525537-99-9
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 2184589
• PubChem ID: 4022164
• Update Time: 2025-04-21

Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci)
• DB-327267
• PIPERIDINE, 1-ETHYL-3-(3-ETHYL-2-PYRROLIDINYL)-
• 1-ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine
• 525537-99-9

• Inchi： 1S/C13H26N2/c1-3-11-7-8-14-13(11)12-6-5-9-15(4-2)10-12/h11-14H,3-10H2,1-2H3
• InChI Key： AVHKSVGCNJCWHU-UHFFFAOYSA-N
• SMILES： N1CCC(CC)C1C1CN(CC)CCC1

Computed Properties

• Exact Mass: 210.21
• Monoisotopic Mass: 210.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų